Cas no 875781-62-7 ((5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid)

(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid structure
875781-62-7 structure
Product Name:(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid
CAS No:875781-62-7
MF:C8H10BNO4
MW:194.980302333832
MDL:MFCD28976346
CID:1035456
PubChem ID:55265795
Update Time:2024-10-26

(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-borono-3-Pyridinecarboxylic acid 3-ethyl ester
    • (5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid
    • (5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid hydrochloride
    • 5-(ETHOXYCARBONYL)-3-PYRIDINYL BORONIC ACID
    • 5-(Ethoxycarbonyl)pyridine-3-boronic acid
    • 5-Ethoxycarbonylpyridine-3-boronic acid
    • (5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid
    • MDL: MFCD28976346
    • Inchi: 1S/C8H10BNO4/c1-2-14-8(11)6-3-7(9(12)13)5-10-4-6/h3-5,12-13H,2H2,1H3
    • InChI Key: ANWGKOKCTGJGCD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NC=C(B(O)O)C=1)=O

Computed Properties

  • Exact Mass: 195.07000
  • Monoisotopic Mass: 195.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.6A^2

Experimental Properties

  • PSA: 79.65000
  • LogP: -1.06190

(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid Pricemore >>

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